Cas no 847572-30-9 (1-Cycloheptylguanidine)

• Product Name: 1-Cycloheptylguanidine
• CAS No: 847572-30-9
• MF: C₈H₁₇N₃
• MW: 155.240681409836
• CID: 1085095
• PubChem ID: 7176003
• Update Time: 2025-05-24

1-Cycloheptylguanidine Chemical and Physical Properties

Names and Identifiers

• 1-Cycloheptylguanidine
• 2-cycloheptylguanidine
• N -CYCLOHEPTYL-GUANIDINE
• aminocycloheptylcarboxamidine
• DTXSID70428333
• 847572-30-9
• AKOS002318254
• SCHEMBL23736060
• N-Cycloheptyl-guanidine
• N-CYCLOHEPTYLGUANIDINE
• DB-321056
• STK206818

• MDL： MFCD06740184
• Inchi： 1S/C8H17N3/c9-8(10)11-7-5-3-1-2-4-6-7/h7H,1-6H2,(H4,9,10,11)
• InChI Key： KBKZNKAGGCOLFU-UHFFFAOYSA-N
• SMILES： N(=C(/N)\N)/C1CCCCCC1

Computed Properties

• Exact Mass: 155.14200
• Monoisotopic Mass: 155.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 61.90000
• LogP: 2.38320

Additional information on 1-Cycloheptylguanidine

1-Cycloheptylguanidine: A Comprehensive Overview

1-Cycloheptylguanidine (CAS No: 847572-30-9) is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to the class of guanidines, which are nitrogen-rich heterocyclic compounds with a wide range of uses in pharmaceuticals, agrochemicals, and materials science. The structure of 1-Cycloheptylguanidine consists of a guanidine core attached to a cycloheptyl group, which imparts distinct chemical and physical properties compared to other guanidine derivatives.

Recent studies have highlighted the potential of 1-Cycloheptylguanidine as a promising candidate in drug discovery. Researchers have explored its ability to act as a bioisostere, where it can replace other functional groups in molecules without altering their pharmacophoric properties. This makes it an attractive option for modifying existing drugs to improve their efficacy or reduce side effects. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 1-Cycloheptylguanidine could enhance the solubility and bioavailability of certain antiviral agents, paving the way for more effective therapeutic interventions.

In addition to its pharmaceutical applications, 1-Cycloheptylguanidine has shown potential in the field of agrochemistry. Scientists have investigated its role as a plant growth regulator, where it can stimulate root development and enhance stress tolerance in crops. A groundbreaking study conducted by researchers at the University of California revealed that when applied at optimal concentrations, 1-Cycloheptylguanidine significantly increased crop yields under drought conditions. This finding has important implications for sustainable agriculture, particularly in regions facing water scarcity.

The synthesis of 1-Cycloheptylguanidine involves a multi-step process that typically begins with the preparation of cycloheptylamine, followed by its conversion into the corresponding guanidine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium-catalyzed coupling reactions has been reported to improve the yield and purity of 1-Cycloheptylguanidine, making it more accessible for large-scale production.

From a structural standpoint, 1-Cycloheptylguanidine exhibits interesting physical properties that contribute to its versatility. Its molecular weight is approximately 169 g/mol, and it exists as a white crystalline solid at room temperature. The compound is sparingly soluble in water but shows enhanced solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various laboratory applications, including chromatography and spectroscopy.

One area where 1-Cycloheptylguanidine has shown particular promise is in materials science. Researchers have explored its use as a building block for constructing advanced materials with tailored functionalities. For instance, a 2023 paper in *Advanced Materials* described how 1-Cycloheptylguanidine can be incorporated into polymer networks to create stimuli-responsive materials capable of undergoing shape changes in response to external stimuli such as temperature or pH. Such materials hold potential applications in soft robotics and drug delivery systems.

Despite its numerous advantages, the use of 1-Cycloheptylguanidine is not without challenges. One concern is its stability under certain conditions, particularly when exposed to strong acids or bases. However, recent studies have identified strategies to mitigate these issues through functionalization or encapsulation techniques. For example, coating 1-Cycloheptylguanidine with biocompatible polymers has been shown to enhance its stability while preserving its functionality.

In conclusion, 1-Cycloheptylguanidine (CAS No: 847572-30-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool in drug discovery, agrochemistry, and materials science. As research continues to uncover new insights into its capabilities, it is likely that 1-Cycloheptylguanidine will play an increasingly important role in advancing scientific innovation.